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Compound of Interest

Compound Name: AA41612

CAS No.: 1361532-00-4

Cat. No.: B1663871

Get Quote

For researchers, scientists, and drug development professionals utilizing the novel melanopsin-

mediated phototransduction antagonist AA41612, a clear understanding of its proper disposal

is paramount to ensuring laboratory safety and environmental responsibility. While a specific

Safety Data Sheet (SDS) with detailed disposal instructions for AA41612 is not publicly

available, established best practices for the disposal of laboratory chemical waste provide a

robust framework for its safe management. This guide synthesizes these principles to offer

procedural, step-by-step guidance.

Understanding AA41612: Chemical Profile
A summary of the key chemical identifiers for AA41612 is presented below to aid in its proper

classification and handling.
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Property Value

Chemical Name
1-(2,5-Dichloro-4-methoxy-benzenesulfonyl)-

piperidine

CAS Number 433690-62-1

Molecular Formula C12H15Cl2NO3S

Description

A novel antagonist of melanopsin-mediated

phototransduction, intended for research use

only.

Core Principles of AA41612 Disposal
The disposal of AA41612, like any laboratory chemical, should be approached with the

assumption that it is hazardous unless confirmed otherwise. The following procedures are

based on general guidelines for chemical waste management and should be implemented in

accordance with your institution's specific environmental health and safety (EHS) protocols.

Personal Protective Equipment (PPE)
Before handling AA41612 for any purpose, including disposal, appropriate PPE must be worn.

This includes, but is not limited to:

Safety Goggles: To protect against splashes.

Chemical-Resistant Gloves: Nitrile or other appropriate glove material as determined by your

institution's chemical safety plan.

Laboratory Coat: To protect skin and clothing.

Step-by-Step Disposal Procedures
The following workflow outlines the recommended steps for the proper disposal of AA41612
waste.
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Caption: Workflow for the proper disposal of AA41612 waste.
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Solid Waste: Collect any solid AA41612 waste, such as contaminated personal protective

equipment (gloves, etc.), weigh paper, or absorbent pads, in a designated, leak-proof

hazardous waste container.

Liquid Waste: Unused or waste solutions of AA41612 should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's EHS office. Given the presence of

chlorine in its structure, it may be classified as a halogenated organic compound, which often

requires separate disposal.

Empty Containers: Thoroughly rinse empty AA41612 containers with a suitable solvent three

times. The rinsate should be collected and disposed of as hazardous liquid waste. Once

triple-rinsed, the container can be disposed of according to your facility's procedures for

decontaminated lab glass or plastic.

Labeling
All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "AA41612," and the approximate concentration and quantity of the waste.

Follow your institution's specific labeling requirements.

Storage
Store waste containers in a designated satellite accumulation area (SAA) that is under the

control of the laboratory. The storage area should have secondary containment to prevent spills

from reaching the environment.

Disposal
Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the hazardous waste. Do not pour any amount of AA41612, its

solutions, or the rinsate down the drain.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

AA41612, fostering a secure laboratory environment and upholding their commitment to

environmental stewardship. Always consult your institution's specific waste management

guidelines for detailed instructions.
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To cite this document: BenchChem. [Navigating the Disposal of AA41612: A Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663871/docs#navigating-the-disposal-of-aa41612-
a-guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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